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Compound of Interest

Compound Name: Alloxydim sodium

Cat. No.: B3031609 Get Quote

An In-depth Technical Guide to Alloxydim Sodium

Issued for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Alloxydim sodium, a post-

emergence herbicide. It covers its chemical structure, physicochemical properties, mechanism

of action, and relevant experimental methodologies.

Chemical Identification and Structure
Alloxydim sodium is the sodium salt of Alloxydim.[1] It belongs to the cyclohexanedione

oxime group of herbicides.[2] Developed by Nippon Soda in 1976, it is a selective, systemic

herbicide used to control grass weeds in various broad-leaved crops.[3][4] The compound is

absorbed primarily through the leaves and acts on the active meristematic tissues of grasses.

[4]

IUPAC Name: sodium (4RS)-2-[(E)-1-(allyloxyimino)butyl]-4-(methoxycarbonyl)-5,5-dimethyl-

3-oxocyclohex-1-en-1-olate[2]

CAS Registry Number: 55635-13-7[2]

Alternative CAS RN: 66003-55-2[2]

Molecular Formula: C₁₇H₂₄NNaO₅[2]
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Synonyms: NP-48, Kusagard, Fervin, Clout, Tritex[2]

Below is a diagram representing the chemical structure of Alloxydim sodium, highlighting its

key functional groups.

Diagram 1: Chemical structure of Alloxydim sodium.

Physicochemical Properties
Alloxydim sodium is a colorless, crystalline solid that is hygroscopic and highly soluble in

water.[3][5] A summary of its key physicochemical properties is presented in the table below.

Property Value Reference(s)

Molecular Weight 345.37 g/mol [6]

Physical State Colorless crystals [5]

Melting Point 188 - 193 °C [6]

Water Solubility
2,000,000 mg/L (at 20°C, pH

7)
[5]

Flash Point >100 °C [6]

LogP (Octanol-Water Partition

Coefficient)
2.945 [2]

Storage Conditions
0-6°C, Hygroscopic, under

inert atmosphere
[6][7]

Mechanism of Action
Alloxydim sodium is classified as a Group 1 (WSSA) or Group A (HRAC) herbicide.[3] Its

herbicidal activity stems from the inhibition of the enzyme Acetyl-CoA carboxylase (ACCase).[2]

[3] ACCase is a critical enzyme that catalyzes the first committed step in the biosynthesis of

fatty acids: the conversion of acetyl-CoA to malonyl-CoA.[8]

By inhibiting ACCase, Alloxydim sodium disrupts the production of fatty acids, which are

essential components for building cell membranes and for lipid formation.[2] This disruption
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ultimately halts plant growth and leads to the death of susceptible grass species.
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Sample Preparation & Extraction

Oxidation & Derivatization

Analysis & Quantification

1. Water Sample Collection
(e.g., 500 mL)

2. Acidification
(Adjust to acidic pH)

3. Solid Phase Extraction (SPE)
(e.g., C18 or Charcoal Cartridge)

4. Elution
(Using organic solvent like Dichloromethane)

5. Oxidation
(Convert Alloxydim to stable di-acids

using H2O2 under reflux)

6. Methylation
(Convert di-acids to methyl esters

using Diazomethane)

7. GC-MS Analysis
(Separation and detection)

8. Data Processing
(Compare retention times & mass spectra

to standards)

9. Quantification
(Calculate concentration using

calibration curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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